Cas no 2034309-39-0 (3-methoxy-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide)

• Product Name: 3-methoxy-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide
• CAS No: 2034309-39-0
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 5332403
• Update Time: 2025-05-19

3-methoxy-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)benzamide
• 3-methoxy-N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]benzamide
• 3-methoxy-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide

• Inchi： 1S/C18H18N4O2/c1-22-12-15(11-21-22)17-8-13(6-7-19-17)10-20-18(23)14-4-3-5-16(9-14)24-2/h3-9,11-12H,10H2,1-2H3,(H,20,23)
• InChI Key： FBCPLSBAFRLMHL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(NCC1C=CN=C(C2C=NN(C)C=2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 420
• XLogP3: 1.6
• Topological Polar Surface Area: 69

Additional information on 3-methoxy-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide

Comprehensive Overview of 3-methoxy-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide (CAS No. 2034309-39-0)

The compound 3-methoxy-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide (CAS No. 2034309-39-0) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This benzamide derivative incorporates a pyrazole-pyridine hybrid scaffold, which is increasingly recognized for its role in modulating biological targets. Researchers are particularly interested in its kinase inhibition properties, as it aligns with current trends in targeted cancer therapy and inflammatory disease research.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine. The 3-methoxy-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide structure exhibits promising binding affinity to specific protein kinases, making it a candidate for drug development. Its methoxybenzamide moiety enhances solubility and metabolic stability, addressing common challenges in drug design. These attributes have led to its inclusion in high-throughput screening libraries for orphan diseases and autoimmune disorders.

The synthesis of CAS No. 2034309-39-0 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its pyridyl-pyrazole core is synthesized via Pd-catalyzed cross-coupling, a technique widely discussed in green chemistry forums. This method reduces waste and improves yield, aligning with the pharmaceutical industry's focus on sustainable synthesis. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for preclinical studies.

From a pharmacological perspective, this compound's ADME (Absorption, Distribution, Metabolism, Excretion) profile has been optimized for oral bioavailability, a key consideration in drug discovery. Its logP value suggests balanced lipophilicity, enabling efficient cell membrane penetration without excessive off-target effects. These properties are frequently searched by professionals investigating structure-activity relationships (SAR) and lead optimization strategies.

Emerging applications of 3-methoxy-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide extend to neurodegenerative research, where its ability to cross the blood-brain barrier (BBB) is under evaluation. This aligns with growing public interest in Alzheimer's disease and Parkinson's disease treatments. Additionally, its anti-fibrotic activity is being explored in liver fibrosis models, a hot topic in hepatology research.

In the context of intellectual property, patents covering CAS No. 2034309-39-0 highlight its utility in combination therapies, particularly with immune checkpoint inhibitors. This reflects the broader shift toward synergistic drug approaches in oncology. The compound's chemical stability under physiological conditions further supports its potential for formulation development, a subject of interest for pharmaceutical engineers.

For researchers seeking reference standards, 2034309-39-0 is available with detailed certificates of analysis (CoA), ensuring reproducibility in bioassays. Its inclusion in commercial screening panels underscores its relevance in high-content screening (HCS) platforms. Discussions in scientific forums often compare its efficacy to other heterocyclic amides, emphasizing its selectivity profile.

Future directions for 3-methoxy-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}benzamide research may involve crystallography studies to elucidate its binding mode with target proteins. Such data could facilitate computer-aided drug design (CADD), a rapidly evolving field combining artificial intelligence and molecular modeling. These interdisciplinary approaches resonate with trends in digital chemistry and automated discovery pipelines.